Cas no 31404-29-2 (1,3-Benzenediol,4,6-bis(1-piperidinylmethyl)-)

1,3-Benzenediol,4,6-bis(1-piperidinylmethyl)- structure
31404-29-2 structure
Product Name:1,3-Benzenediol,4,6-bis(1-piperidinylmethyl)-
CAS No:31404-29-2
MF:C18H28N2O2
MW:304.427124977112
CID:315991
PubChem ID:268800
Update Time:2025-04-19

1,3-Benzenediol,4,6-bis(1-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,4,6-bis(1-piperidinylmethyl)-
    • 4,6-bis(piperidin-1-ylmethyl)benzene-1,3-diol
    • AC1L6L1I
    • AC1Q79GT
    • AG-J-97713
    • AR-1F8562
    • CTK4G7075
    • NSC109241
    • NSC-109241
    • DTXSID70296418
    • 31404-29-2
    • Inchi: 1S/C18H28N2O2/c21-17-12-18(22)16(14-20-9-5-2-6-10-20)11-15(17)13-19-7-3-1-4-8-19/h11-12,21-22H,1-10,13-14H2
    • InChI Key: QMPPIHGUQGYOHK-UHFFFAOYSA-N
    • SMILES: OC1C=C(C(=CC=1CN1CCCCC1)CN1CCCCC1)O

Computed Properties

  • Exact Mass: 304.21524
  • Monoisotopic Mass: 304.215
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • Density: 1.175
  • Boiling Point: 449.8°C at 760 mmHg
  • Flash Point: 219.5°C
  • Refractive Index: 1.603
  • PSA: 46.94
  • LogP: 2.94540
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk